(2E)-3-(4-tert-Butylphenyl)-1-(2,4-dichlorophenyl)prop-2-en-1-one
Overview
Description
(2E)-3-(4-tert-Butylphenyl)-1-(2,4-dichlorophenyl)prop-2-en-1-one, also known as Curcumin, is a natural compound found in the rhizome of Curcuma longa, a plant commonly used in traditional medicine. Curcumin has been extensively studied for its various biological properties, including anti-inflammatory, antioxidant, and anticancer activities.
Mechanism of Action
The mechanism of action of (2E)-3-(4-tert-Butylphenyl)-1-(2,4-dichlorophenyl)prop-2-en-1-one is complex and involves multiple pathways. This compound has been shown to inhibit the activity of various enzymes and transcription factors involved in inflammation and cancer. This compound also activates various signaling pathways involved in cell survival and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the activity of various enzymes and transcription factors involved in inflammation. This compound also has antioxidant properties and can scavenge free radicals. In addition, this compound has been shown to have anticancer properties and can induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
(2E)-3-(4-tert-Butylphenyl)-1-(2,4-dichlorophenyl)prop-2-en-1-one has several advantages for lab experiments. It is readily available and can be synthesized using various methods. This compound is also relatively inexpensive compared to other compounds used in lab experiments. However, there are also some limitations to using this compound in lab experiments. This compound has poor solubility in water, which can limit its bioavailability. In addition, this compound can degrade quickly under certain conditions, which can affect its activity.
Future Directions
There are several future directions for the study of (2E)-3-(4-tert-Butylphenyl)-1-(2,4-dichlorophenyl)prop-2-en-1-one. One direction is to study the potential use of this compound in combination with other compounds for the treatment of various diseases. Another direction is to study the potential use of this compound in the development of new drugs. Finally, there is a need for further research to better understand the mechanism of action of this compound and its potential use in the treatment of various diseases.
Conclusion:
In conclusion, this compound is a natural compound with various biological properties, including anti-inflammatory, antioxidant, and anticancer activities. This compound has been extensively studied for its potential use in the treatment of various diseases. This compound can be synthesized using various methods and has several advantages for lab experiments. However, there are also some limitations to using this compound in lab experiments. Future research is needed to better understand the mechanism of action of this compound and its potential use in the treatment of various diseases.
Scientific Research Applications
(2E)-3-(4-tert-Butylphenyl)-1-(2,4-dichlorophenyl)prop-2-en-1-one has been extensively studied for its various biological properties. It has been shown to have anti-inflammatory, antioxidant, and anticancer activities. This compound has also been shown to have neuroprotective, cardioprotective, and hepatoprotective effects. In addition, this compound has been studied for its potential use in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and diabetes.
properties
IUPAC Name |
(E)-3-(4-tert-butylphenyl)-1-(2,4-dichlorophenyl)prop-2-en-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18Cl2O/c1-19(2,3)14-7-4-13(5-8-14)6-11-18(22)16-10-9-15(20)12-17(16)21/h4-12H,1-3H3/b11-6+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUZIOWYVKAASLD-IZZDOVSWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C=CC(=O)C2=C(C=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)C1=CC=C(C=C1)/C=C/C(=O)C2=C(C=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18Cl2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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